Cas no 1805147-71-0 (Methyl 5-amino-2-(difluoromethyl)-3-nitropyridine-6-carboxylate)

• Product Name: Methyl 5-amino-2-(difluoromethyl)-3-nitropyridine-6-carboxylate
• CAS No: 1805147-71-0
• MF: C₈H₇F₂N₃O₄
• MW: 247.155688524246
• CID: 4855838
• Update Time: 2025-06-08

Methyl 5-amino-2-(difluoromethyl)-3-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(difluoromethyl)-3-nitropyridine-6-carboxylate

• Inchi： 1S/C8H7F2N3O4/c1-17-8(14)5-3(11)2-4(13(15)16)6(12-5)7(9)10/h2,7H,11H2,1H3
• InChI Key： ZWBJVOGYDTYBHZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C(=O)OC)N=1)N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.4
• Topological Polar Surface Area: 111

Additional information on Methyl 5-amino-2-(difluoromethyl)-3-nitropyridine-6-carboxylate

Methyl 5-amino-2-(difluoromethyl)-3-nitropyridine-6-carboxylate (CAS No. 1805147-71-0): An Overview

Methyl 5-amino-2-(difluoromethyl)-3-nitropyridine-6-carboxylate (CAS No. 1805147-71-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The chemical structure of Methyl 5-amino-2-(difluoromethyl)-3-nitropyridine-6-carboxylate is composed of a pyridine ring substituted with an amino group at the 5-position, a difluoromethyl group at the 2-position, and a nitro group at the 3-position. The methyl ester group at the 6-position adds further complexity and functionality to the molecule. These structural elements contribute to its distinct chemical and biological properties.

Recent studies have highlighted the importance of Methyl 5-amino-2-(difluoromethyl)-3-nitropyridine-6-carboxylate in the context of drug discovery. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced tumor growth and improved patient outcomes.

In addition to its enzymatic inhibition properties, Methyl 5-amino-2-(difluoromethyl)-3-nitropyridine-6-carboxylate has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can modulate key inflammatory pathways, potentially offering a new therapeutic approach for these conditions.

The pharmacokinetic profile of Methyl 5-amino-2-(difluoromethyl)-3-nitropyridine-6-carboxylate has been another area of focus in recent research. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for optimizing its therapeutic potential. Preliminary data suggest that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, making it a promising candidate for further development.

Toxicity studies are essential for evaluating the safety of any potential drug candidate. Initial toxicity assessments of Methyl 5-amino-2-(difluoromethyl)-3-nitropyridine-6-carboxylate have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further comprehensive toxicity studies are necessary to ensure its safety for human use.

The synthesis of Methyl 5-amino-2-(difluoromethyl)-3-nitropyridine-6-carboxylate has been optimized to improve yield and purity. Various synthetic routes have been explored, with one common approach involving the reaction of a suitable pyridine derivative with an amino acid ester followed by functional group modifications to introduce the difluoromethyl and nitro groups. These synthetic methods provide a robust foundation for large-scale production if this compound progresses to clinical trials.

In conclusion, Methyl 5-amino-2-(difluoromethyl)-3-nitropyridine-6-carboxylate (CAS No. 1805147-71-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and potential development into novel therapeutic agents. Ongoing research will continue to elucidate its full potential and pave the way for its use in treating various diseases.